Cas no 2138261-12-6 (1-1-(methoxymethyl)-4-methyl-1H-pyrazol-5-yl-2-(methylamino)ethan-1-ol)

• Product Name: 1-1-(methoxymethyl)-4-methyl-1H-pyrazol-5-yl-2-(methylamino)ethan-1-ol
• CAS No: 2138261-12-6
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 5921701
• PubChem ID: 165479889
• Update Time: 2025-09-19

1-1-(methoxymethyl)-4-methyl-1H-pyrazol-5-yl-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(methoxymethyl)-4-methyl-1H-pyrazol-5-yl-2-(methylamino)ethan-1-ol
• 2138261-12-6
• EN300-1116257
• 1-[1-(methoxymethyl)-4-methyl-1H-pyrazol-5-yl]-2-(methylamino)ethan-1-ol

• Inchi： 1S/C9H17N3O2/c1-7-4-11-12(6-14-3)9(7)8(13)5-10-2/h4,8,10,13H,5-6H2,1-3H3
• InChI Key： PSQFSWMITOYRKO-UHFFFAOYSA-N
• SMILES： OC(CNC)C1=C(C)C=NN1COC

Computed Properties

• Exact Mass: 199.132076794g/mol
• Monoisotopic Mass: 199.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 59.3Ų

Additional information on 1-1-(methoxymethyl)-4-methyl-1H-pyrazol-5-yl-2-(methylamino)ethan-1-ol

Research Briefing on 1-1-(methoxymethyl)-4-methyl-1H-pyrazol-5-yl-2-(methylamino)ethan-1-ol (CAS: 2138261-12-6)

In recent years, the compound 1-1-(methoxymethyl)-4-methyl-1H-pyrazol-5-yl-2-(methylamino)ethan-1-ol (CAS: 2138261-12-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole core and functionalized side chains, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-1-(methoxymethyl)-4-methyl-1H-pyrazol-5-yl-2-(methylamino)ethan-1-ol has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic reactions, including nucleophilic substitution and reductive amination, to construct the pyrazole ring and introduce the methoxymethyl and methylamino side chains. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been utilized to confirm the structural integrity of the compound.

From a pharmacological perspective, this compound has demonstrated notable activity as a modulator of specific neurotransmitter receptors. Preliminary in vitro studies indicate its affinity for serotonin and dopamine receptors, suggesting potential applications in neurological disorders such as depression and Parkinson's disease. Additionally, its unique chemical structure allows for selective binding, minimizing off-target effects and enhancing therapeutic efficacy.

Recent in vivo studies have further elucidated the pharmacokinetic properties of 1-1-(methoxymethyl)-4-methyl-1H-pyrazol-5-yl-2-(methylamino)ethan-1-ol. The compound exhibits favorable bioavailability and metabolic stability, with a half-life conducive to once-daily dosing. These attributes position it as a viable candidate for further preclinical development. However, challenges such as optimizing blood-brain barrier penetration and mitigating potential side effects remain areas of active investigation.

In conclusion, 1-1-(methoxymethyl)-4-methyl-1H-pyrazol-5-yl-2-(methylamino)ethan-1-ol represents a promising scaffold for drug development, particularly in the realm of central nervous system (CNS) therapeutics. Continued research is warranted to explore its full potential, including structure-activity relationship (SAR) studies and clinical trials. The insights gained from these efforts could pave the way for novel treatments addressing unmet medical needs in neurology and psychiatry.